Cas no 2425-33-4 (Cyclohexanol, 2-bromo-,(1R,2R)-rel-)

• Product Name: Cyclohexanol, 2-bromo-,(1R,2R)-rel-
• CAS No: 2425-33-4
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 272050
• PubChem ID: 266411
• Update Time: 2025-05-20

Cyclohexanol, 2-bromo-,(1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-bromo-,(1R,2R)-rel-
• trans-2-Bromocyclohexanol
• 2-Bromocyclohexanol, (E)
• 2-Bromocyclohexanol
• NSC104121
• CAA42533
• 2-bromocydohexanol
• 24796-87-0
• AKOS017516694
• (1S,2R)-2-BROMO-CYCLOHEXANOL
• SCHEMBL3609090
• EN300-118654
• AAMCLCZHZXKWRV-UHFFFAOYSA-N
• 2-bromocyclohexan-1-ol
• rac-(1R,2R)-2-Bromocyclohexan-1-ol
• NSC-104121
• 2425-33-4

• Inchi： 1S/C6H11BrO/c7-5-3-1-2-4-6(5)8/h5-6,8H,1-4H2
• InChI Key： AAMCLCZHZXKWRV-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1O

Computed Properties

• Exact Mass: 177.99933
• Monoisotopic Mass: 177.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.519g/cm3
• Boiling Point: 225.5ºC at 760mmHg
• Flash Point: 90.2ºC
• Refractive Index: 1.541
• PSA: 20.23
• LogP: 1.68480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanol, 2-bromo-,(1R,2R)-rel-

Introduction to Cyclohexanol, 2-bromo-,(1R,2R)-rel- (CAS No. 2425-33-4)

Cyclohexanol, 2-bromo-,(1R,2R)-rel- (CAS No. 2425-33-4) is a chiral compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of cyclohexanol with a bromine atom substituted at the 2-position, and it exists in a specific (1R,2R) relative configuration. The chirality of this compound makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical and agrochemical industries.

The chemical structure of Cyclohexanol, 2-bromo-,(1R,2R)-rel- consists of a six-membered cyclohexane ring with a hydroxyl group (-OH) and a bromine atom (-Br) attached to adjacent carbon atoms. The (1R,2R) configuration indicates that both the hydroxyl and bromine groups are on the same side of the ring when viewed from above. This specific arrangement imparts unique stereochemical properties to the molecule, which can influence its reactivity and biological activity.

In recent years, the synthesis and application of chiral compounds have become increasingly important in various scientific disciplines. Chirality plays a critical role in the development of new drugs and materials because enantiomers can exhibit different biological activities, pharmacokinetics, and toxicological profiles. The ability to synthesize and isolate specific enantiomers is therefore essential for optimizing the efficacy and safety of pharmaceutical products.

Cyclohexanol, 2-bromo-,(1R,2R)-rel- has been extensively studied for its use as an intermediate in the synthesis of bioactive molecules. One notable application is in the preparation of chiral ligands for asymmetric catalysis. Asymmetric catalysis is a powerful technique that allows for the selective formation of one enantiomer over another, which is crucial for producing pharmaceuticals with high enantiomeric purity. The (1R,2R) configuration of this compound makes it an excellent starting material for synthesizing chiral ligands that can be used in various catalytic reactions.

Recent research has also explored the use of Cyclohexanol, 2-bromo-,(1R,2R)-rel- in the development of new therapeutic agents. For example, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer properties. One study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from Cyclohexanol, 2-bromo-,(1R,2R)-rel- showed significant inhibition of cancer cell growth in vitro. These findings highlight the potential of this compound as a lead structure for further drug development.

The synthetic route to Cyclohexanol, 2-bromo-,(1R,2R)-rel- typically involves several steps to achieve high enantiomeric purity. One common approach is to start with commercially available (1S,2S)-cyclohexane-1,2-diol and perform selective bromination followed by reduction to form the desired alcohol. The choice of reagents and reaction conditions is critical to ensure high yield and stereoselectivity. Advanced techniques such as chiral phase transfer catalysis and organocatalysis have been employed to improve the efficiency and sustainability of these synthetic processes.

Beyond its use as an intermediate in organic synthesis, Cyclohexanol, 2-bromo-,(1R,2R)-rel- has also found applications in materials science. Chiral molecules are known to form unique supramolecular structures with interesting optical and electronic properties. Research has shown that self-assembled structures formed by derivatives of this compound can exhibit chirality-induced optical activity and enhanced stability. These properties make them promising candidates for use in chiroptical devices and sensors.

In conclusion, Cyclohexanol, 2-bromo-,(1R,2R)-rel- (CAS No. 2425-33-4) is a versatile chiral compound with significant potential in various scientific fields. Its unique stereochemical properties make it an important intermediate in organic synthesis and a valuable starting material for developing new pharmaceuticals and materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further highlighting its importance in modern chemistry.